N-(4-ethoxyphenyl)-2-(8-(4-methoxyphenyl)-3,4-dioxo-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetamide

• IUPAC Name: N-(4-ethoxyphenyl)-2-[8-(4-methoxyphenyl)-3,4-dioxo-6,7-dihydroimidazo[2,1-c][1,2,4]triazin-2-yl]acetamide
• InChI: InChI=1S/C22H23N5O5/c1-3-32-18-8-4-15(5-9-18)23-19(28)14-27-21(30)20(29)26-13-12-25(22(26)24-27)16-6-10-17(31-2)11-7-16/h4-11H,3,12-14H2,1-2H3,(H,23,28)
• InChI Key: DGXVWAGQTPVXMT-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CN2C(=O)C(=O)N3CCN(C3=N2)C4=CC=C(C=C4)OC
• Molecular Formula: C22H23N5O5
• Molecular Weight: 437.4 g/mol

Description

N-(4-ethoxyphenyl)-2-(8-(4-methoxyphenyl)-3,4-dioxo-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetamide is a useful research compound. Its molecular formula is C22H23N5O5 and its molecular weight is 437.456. The purity is usually 95%.
BenchChem offers high-quality N-(4-ethoxyphenyl)-2-(8-(4-methoxyphenyl)-3,4-dioxo-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-ethoxyphenyl)-2-(8-(4-methoxyphenyl)-3,4-dioxo-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

This compound is part of a broader category of chemicals utilized in the synthesis of novel heterocyclic compounds, demonstrating significant potential in pharmacology. For example, derivatives related to this compound have been explored for their anti-inflammatory, analgesic, and COX-2 inhibitory activities. These studies provide a foundation for the development of new therapeutic agents targeting inflammation and pain (Abu‐Hashem et al., 2020). Moreover, compounds within this category have shown antimicrobial activities, suggesting their use in combating bacterial and fungal infections (Bektaş et al., 2007; Sawant, 2013).

Anticancer and Antimicrobial Properties

Research into similar compounds has revealed their potential in anticancer therapy, demonstrating selective cytotoxicity towards various cancer cell lines. This highlights the possibility of utilizing these compounds in cancer research to develop more effective and targeted treatments (Berest et al., 2011). Additionally, their role as antimicrobial agents against a range of pathogens underscores their importance in addressing drug resistance and developing new antimicrobial therapies (Cankilic & Yurttaş, 2017).

Materials Science Applications

Beyond pharmacology, derivatives of this compound are investigated for their applications in materials science, such as corrosion inhibitors for metals in acidic environments. This indicates their potential utility in industrial applications for protecting materials against corrosion, thereby extending their lifespan and reducing maintenance costs (Yadav et al., 2015).